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Compound of Interest

Compound Name: Miconazole-d5

Cat. No.: B15557978 Get Quote

Miconazole-d5, a deuterium-labeled version of the antifungal agent Miconazole, is a critical

internal standard for its quantification in various analytical and research settings. This guide

provides key technical data for researchers, scientists, and drug development professionals on

Miconazole-d5 and its common salt form, Miconazole-d5 Nitrate.

Physicochemical Data
The stable isotope-labeled Miconazole-d5 is available primarily as a free base or as a nitrate

salt. Each form possesses a distinct CAS number and molecular weight, which are crucial for

accurate experimental design and data interpretation.

Compound CAS Number Molecular Formula
Molecular Weight (
g/mol )

Miconazole-d5 (free

base)

1216653-50-7[1][2][3]

[4]
C₁₈H₉D₅Cl₄N₂O 421.15 / 421.16[2][3]

Miconazole-d5 Nitrate 1216653-51-8[5][6] C₁₈H₉D₅Cl₄N₂O•HNO₃ 484.17[5]

Miconazole-d5 is intended for use as an internal standard for the quantification of miconazole

by gas chromatography- or liquid chromatography-mass spectrometry (GC- or LC-MS)[1][4].
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The relationship between the parent compound, its deuterated analog, and the corresponding

nitrate salt is a fundamental concept in its application for analytical chemistry.
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Relationship between Miconazole and its d5 derivatives.

Experimental Protocols
Detailed experimental protocols for the use of Miconazole-d5 as an internal standard are

typically developed and validated in-house by individual research laboratories. The specific

methodology will depend on the analytical instrumentation (e.g., LC-MS/MS, GC-MS), the

biological matrix being analyzed (e.g., plasma, urine, tissue), and the specific objectives of the

study. Generally, a known concentration of Miconazole-d5 is spiked into samples, and the ratio

of the analyte to the internal standard is used to construct a calibration curve for accurate

quantification.

While specific, universally applicable protocols are not available, the general steps for method

development would include:

Standard Solution Preparation: Preparation of stock and working solutions of both

Miconazole and Miconazole-d5 in a suitable organic solvent.

Sample Preparation: Development of an extraction method (e.g., protein precipitation, liquid-

liquid extraction, or solid-phase extraction) to isolate the analyte and internal standard from

the biological matrix.

Chromatographic Separation: Optimization of the liquid or gas chromatography method to

achieve adequate separation of Miconazole from other matrix components.

Mass Spectrometric Detection: Optimization of mass spectrometer parameters (e.g.,

selection of precursor and product ions for multiple reaction monitoring) for sensitive and

specific detection of both Miconazole and Miconazole-d5.
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Method Validation: A thorough validation of the analytical method in accordance with

regulatory guidelines, assessing parameters such as linearity, accuracy, precision, selectivity,

and stability.

The following workflow illustrates a generalized process for using Miconazole-d5 in a

quantitative bioanalytical assay.
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Bioanalytical Workflow using Miconazole-d5
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General workflow for quantification using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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